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Nigrolineaxanthone V: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nigrolineaxanthone V is a naturally occurring xanthone derivative isolated from the stem bark
of Garcinia nigrolineata. Xanthones are a class of polyphenolic compounds known for their
diverse and significant biological activities. This document provides a comprehensive overview
of the available technical information for Nigrolineaxanthone V, including its chemical identity,
and a summary of the current state of research into its biological properties.

Chemical Identification

Identifier Value

CAS Number 864516-31-4
7,12-Dihydroxy-9-methoxy-2,2-dimethyl-10-(3-

IUPAC Name methylbut-2-en-1-yl)-2H,6H-pyrano[3,2-

b]xanthen-6-one

Molecular Formula C24H2406
Molecular Weight 408.45 g/mol
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Physicochemical and Biological Data

Currently, there is a notable absence of specific quantitative data in publicly accessible
literature regarding the physicochemical properties and biological activities of
Nigrolineaxanthone V. While numerous studies have investigated the extracts of Garcinia
nigrolineata and other isolated xanthones from this plant, specific metrics such as ICso or MIC
values for Nigrolineaxanthone V have not been reported.

For context, other xanthones isolated from Garcinia nigrolineata have demonstrated a range of
biological activities. For instance, various studies have reported antibacterial, antidiabetic, and
cytotoxic effects of other Nigrolineaxanthones and related compounds from the same plant.
However, it is crucial to emphasize that these findings are not directly attributable to
Nigrolineaxanthone V.

Experimental Protocols
Isolation of Nigrolineaxanthone V

The following is a generalized procedure for the isolation of Nigrolineaxanthone V from the
stem bark of Garcinia nigrolineata, as adapted from the initial discovery publication by
Rukachaisirikul et al. (2003).[1] This protocol describes the separation of a mixture of
xanthones, from which Nigrolineaxanthone V was identified.

1. Extraction:

e The dried, powdered stem bark of Garcinia nigrolineata is exhaustively extracted with
methanol (MeOH) at room temperature.

e The resulting methanolic extract is then concentrated under reduced pressure to yield a
crude extract.

2. Chromatographic Separation:
o The crude methanol extract is subjected to column chromatography on silica gel.

» Agradient elution system is employed, typically starting with a non-polar solvent like hexane
and gradually increasing the polarity with solvents such as ethyl acetate (EtOAc) and
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methanol (MeOH).

o Fractions are collected and monitored by thin-layer chromatography (TLC).
3. Purification:

e Fractions containing xanthone profiles of interest are combined and further purified using
repeated column chromatography on silica gel.

 Final purification of individual compounds, including Nigrolineaxanthone V, is often
achieved through preparative thin-layer chromatography (pTLC) or recrystallization from an
appropriate solvent system.

4. Structure Elucidation:

e The structure of the isolated Nigrolineaxanthone V is determined using spectroscopic
methods, including *H NMR, 3C NMR, and mass spectrometry.

Signaling Pathways and Mechanism of Action

As of the latest available research, there is no specific information detailing the signaling
pathways or the precise mechanism of action for Nigrolineaxanthone V. Research on other
xanthone derivatives suggests a variety of potential mechanisms, including but not limited to,
enzyme inhibition, antioxidant activity, and modulation of inflammatory pathways. However,
dedicated studies are required to elucidate the specific biological targets and pathways of
Nigrolineaxanthone V.

Due to the lack of data on its mechanism of action, a signaling pathway diagram for
Nigrolineaxanthone V cannot be provided at this time.

Conclusion

Nigrolineaxanthone V is a structurally identified natural product with a confirmed CAS number
and IUPAC name. While its origin and a general isolation methodology are documented, there
is a significant gap in the scientific literature regarding its specific quantitative biological
activities, physicochemical properties, and mechanism of action. This presents an opportunity
for further research to explore the therapeutic potential of this xanthone derivative. Future

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b041114?utm_src=pdf-body
https://www.benchchem.com/product/b041114?utm_src=pdf-body
https://www.benchchem.com/product/b041114?utm_src=pdf-body
https://www.benchchem.com/product/b041114?utm_src=pdf-body
https://www.benchchem.com/product/b041114?utm_src=pdf-body
https://www.benchchem.com/product/b041114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

studies should focus on the in vitro and in vivo evaluation of Nigrolineaxanthone V to
determine its bioactivities and to elucidate the signaling pathways through which it may exert its
effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Xanthones from the stem bark of Garcinia nigrolineata - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Nigrolineaxanthone V CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041114#nigrolineaxanthone-v-cas-number-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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